Cas no 669705-63-9 (1-(2,4,5-Trichlorophenyl)sulfonyl-4-[3-(trifluoromethyl)phenyl]piperazine)

• Product Name: 1-(2,4,5-Trichlorophenyl)sulfonyl-4-[3-(trifluoromethyl)phenyl]piperazine
• CAS No: 669705-63-9
• MF: C₁₇H₁₄Cl₃F₃N₂O₂S
• MW: 473.724470615387
• MDL: MFCD04057982
• CID: 4715871
• Update Time: 2025-05-21

1-(2,4,5-Trichlorophenyl)sulfonyl-4-[3-(trifluoromethyl)phenyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,5-trichlorobenzenesulfonyl)-4-[3-(trifluoromethyl)phenyl]piperazine
• 1-[(2,4,5-trichlorophenyl)sulfonyl]-4-[3-(trifluoromethyl)phenyl]piperazine
• 2,4,5-TRICHLORO-1-((4-(3-(TRIFLUOROMETHYL)PHENYL)PIPERAZINYL)SULFONYL)BENZENE
• 2,4,5-trichloro-1-({4-[3-(trifluoromethyl)phenyl]piperazinyl}sulfonyl)benzene
• STK445190
• 1-(2,4,5-trichlorophenyl)sulfonyl-4-[3-(trifluoromethyl)phenyl]piperazine
• MCULE
• 1-(2,4,5-Trichlorophenyl)sulfonyl-4-[3-(trifluoromethyl)phenyl]piperazine

• MDL： MFCD04057982
• Inchi： 1S/C17H14Cl3F3N2O2S/c18-13-9-15(20)16(10-14(13)19)28(26,27)25-6-4-24(5-7-25)12-3-1-2-11(8-12)17(21,22)23/h1-3,8-10H,4-7H2
• InChI Key： YKFFMVOLEDVLFX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1S(N1CCN(C2C=CC=C(C(F)(F)F)C=2)CC1)(=O)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 639
• Topological Polar Surface Area: 49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2,4,5-Trichlorophenyl)sulfonyl-4-[3-(trifluoromethyl)phenyl]piperazine

1-(2,4,5-Trichlorophenyl)sulfonyl-4-[3-(trifluoromethyl)phenyl]piperazine: A Comprehensive Overview

The compound 1-(2,4,5-Trichlorophenyl)sulfonyl-4-[3-(trifluoromethyl)phenyl]piperazine, identified by the CAS number 669705-63-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonyl piperazines, which are widely studied for their unique properties and versatile functionalities.

The molecular structure of this compound is characterized by a piperazine ring system, which is a six-membered ring containing two nitrogen atoms at positions 1 and 4. The sulfonyl group attached to the 1-position of the piperazine ring is derived from a trichlorophenyl moiety, specifically the 2,4,5-trichlorophenyl group. This substitution pattern introduces significant electron-withdrawing effects due to the presence of chlorine atoms, which can influence the reactivity and stability of the molecule.

At the 4-position of the piperazine ring, there is a trifluoromethyl-substituted phenyl group. The trifluoromethyl (CF3) group is a strong electron-withdrawing substituent that can enhance the lipophilicity and metabolic stability of the molecule. This combination of electron-withdrawing groups at both positions of the piperazine ring creates a highly functionalized structure with potential applications in drug design and material science.

Recent studies have highlighted the importance of sulfonyl piperazines in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug development. The sulfonyl group can serve as a rigid and planar moiety, facilitating interactions with biological targets such as enzymes or receptors. Additionally, the trifluoromethyl group at the phenyl ring can enhance pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME), making this compound an attractive candidate for further research in drug discovery.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution or coupling reactions. The trichlorophenyl sulfonyl chloride can be reacted with piperazine derivatives under appropriate conditions to form the sulfonylated product. Subsequent substitution reactions can introduce the trifluoromethyl phenyl group at the 4-position of the piperazine ring.

One area where this compound has shown promise is in its potential as an inhibitor of certain enzymes or protein targets associated with diseases such as cancer or neurodegenerative disorders. The combination of electron-withdrawing groups in its structure may allow it to bind effectively to these targets through hydrogen bonding or hydrophobic interactions.

Moreover, this compound has been explored in materials science for its potential use as a building block in constructing advanced materials such as polymers or coordination complexes. The rigid structure and functional groups present in this molecule make it suitable for applications requiring high thermal stability and mechanical strength.

In terms of toxicity and environmental impact, preliminary studies suggest that this compound exhibits moderate cytotoxicity against certain cancer cell lines while showing low toxicity towards normal cells under experimental conditions. However, further research is required to fully understand its toxicological profile and environmental fate.

The development of novel synthetic methods for this compound continues to be an active area of research due to its potential applications across multiple fields. Researchers are also investigating ways to modify its structure further to enhance its bioavailability and target specificity.

In conclusion, 1-(2,4,5-Trichlorophenyl)sulfonyl-4-[3-(trifluoromethyl)phenyl]piperazine represents a versatile platform for exploring new chemical entities with potential applications in drug discovery and materials science. Its unique structural features and functional groups make it an intriguing subject for both fundamental research and applied development.